Tenacissoside H

• Molecular Formula: C42H66O14
• Molecular Weight: 795.0 g/mol
• InChI: InChI=1S/C42H66O14/c1-11-20(2)37(47)54-34-35-39(7)15-13-26(53-29-19-28(48-9)32(23(5)50-29)55-38-31(46)33(49-10)30(45)22(4)51-38)18-25(39)12-16-41(35)42(56-41)17-14-27(21(3)43)40(42,8)36(34)52-24(6)44/h20,22-23,25-36,38,45-46H,11-19H2,1-10H3/t20?,22-,23-,25+,26+,27+,28-,29+,30-,31-,32-,33-,34+,35-,36-,38+,39+,40+,41+,42-/m1/s1
• InChIKey: HRSFCYYMBMDMOU-ZIAOJATMSA-N

Tenacissoside H: C21 Steroidal Glycoside Identity

Tenacissoside H (Tenacissimoside C) is a C21 steroidal glycoside isolated from the stems of Marsdenia tenacissima (Asclepiadaceae) [1]. It is a white powder with a molecular formula of C42H66O14 and a molecular weight of 794.97 g/mol . The compound has been identified as an active antitumor component in M. tenacissima extract and has demonstrated anti-proliferative activity across multiple cancer cell lines [2]. Unlike generic extracts, Tenacissoside H is a purified monomer that enables precise dosing and mechanistic studies [3].

Source Isolated from Marsdenia tenacissima stems

Class C21 steroidal glycoside; polyoxypregnane scaffold

Research context Colorectal and esophageal cancer cell-model studies; GOLPH3 pathway screening

Analog verification Confirm Tenacissoside H identity; glycosylation pattern differs from G/I

• [1] Deng, J., Liao, Z., & Chen, D. (1999). New C21 Steroidal Glycosides from Marsdenia tenacissima. Chinese Chemical Letters, 10(4), 309-312. View Source
• [2] Jia, Y. S., et al. (2015). Antitumor Activity of Tenacissoside H on Esophageal Cancer through Arresting Cell Cycle and Regulating PI3K/Akt-NF-κB Transduction Cascade. Evidence-Based Complementary and Alternative Medicine, 2015, 464937. View Source
• [3] Zhao, C., et al. (2016). Metabolic profiling of tenacigenin B, tenacissoside H and tenacissoside I using UHPLC-ESI-Orbitrap MS/MS. Biomedical Chromatography, 30(11), 1757-1765. View Source

Tenacissoside H: Differentiation from Analogs

Substituting Tenacissoside H with structurally similar C21 steroidal glycosides (e.g., Tenacissoside G or Tenacissoside I) is scientifically unsound due to documented divergence in three critical parameters: oral bioavailability, CNS penetration capability, and metabolic fate. A direct comparative pharmacokinetic study in rats revealed that Tenacissoside H exhibits an oral bioavailability of 89.8%, which is approximately 3.9-fold higher than Tenacissoside G (22.9%) and 9.6-fold higher than Tenacissoside I (9.4%) [1]. Furthermore, only Tenacissoside H has been demonstrated to penetrate the blood-brain barrier in an orthotopic glioblastoma model [2], and it undergoes a hydroxylation-based metabolic pathway distinct from the dehydrogenation pathway of the core skeleton tenacigenin B [3]. These data-driven distinctions preclude interchangeability and mandate compound-specific selection.

Property

Tenacissoside H

Analog Concern (G/I)

Antiproliferative response

Reported higher response in LoVo cells

Potency context may differ significantly; verify IC50 for your cell line

Oral bioavailability

High reported oral absorption (rat)

Low bioavailability in G/I may alter systemic exposure; route-dependent

Target engagement

GOLPH3 downregulation reported

No published GOLPH3 modulation by G/I; pathway mismatch risk

• [1] Wang, X., et al. (2023). Determination of Tenacissoside G, Tenacissoside H, and Tenacissoside I in Rat Plasma by UPLC-MS/MS and Their Pharmacokinetics. International Journal of Analytical Chemistry, 2023, 4747771. View Source
• [2] Jia, M., et al. (2024). Tenacissoside H repressed the progression of glioblastoma by inhibiting the PI3K/Akt/mTOR signaling pathway. European Journal of Pharmacology, 970, 176401. View Source
• [3] Zhao, C., et al. (2016). Metabolic profiling of tenacigenin B, tenacissoside H and tenacissoside I using UHPLC-ESI-Orbitrap MS/MS. Biomedical Chromatography, 30(11), 1757-1765. View Source

Tenacissoside H: Quantitative Evidence vs. Analogs

Colorectal Cancer Antiproliferative Potency

Tenacissoside H demonstrates an oral bioavailability of 89.8% in rats, substantially exceeding that of its closest structural analogs Tenacissoside G (22.9%) and Tenacissoside I (9.4%) [1]. This near-90% bioavailability positions Tenacissoside H as the only orally viable candidate among these three major tenacissosides for in vivo studies requiring oral administration without prohibitive dosing adjustments.

Colorectal antiproliferative

Head-to-head

IC50 16.4 µM (H) vs 88.34 µM (G) in LoVo

Supports colorectal cancer cell-model comparison; concentration-dependent response

48h, CCK-8/MTT; independent studies; verify for your cell line

Evidence Dimension	Oral Bioavailability (F%)
Target Compound Data	89.8%
Comparator Or Baseline	Tenacissoside G: 22.9%; Tenacissoside I: 9.4%
Quantified Difference	3.9-fold vs. Tenacissoside G; 9.6-fold vs. Tenacissoside I
Conditions	Rat model; PO dose 5 mg/kg; IV dose 1 mg/kg; UPLC-MS/MS quantification

Why This Matters

This direct pharmacokinetic differentiation enables cost-effective oral dosing in preclinical oncology models without the formulation complexity or reduced exposure associated with low-bioavailability analogs.

• [1] Wang, X., et al. (2023). Determination of Tenacissoside G, Tenacissoside H, and Tenacissoside I in Rat Plasma by UPLC-MS/MS and Their Pharmacokinetics. International Journal of Analytical Chemistry, 2023, 4747771. View Source

Oral Bioavailability Advantage

Tenacissoside H has been shown to inhibit glioblastoma progression in an orthotopic transplantation model, providing direct functional evidence of blood-brain barrier penetration and CNS activity [1]. This property is not documented for Tenacissoside G or Tenacissoside I, for which no CNS penetration or orthotopic brain tumor model data exist. The orthotopic model employed in this study is a rigorous test of CNS bioavailability.

Oral bioavailability

Head-to-head

F=89.8% (H) vs 22.9% (G), 9.4% (I)

Supports oral PK exposure comparison; high systemic availability context

Rat, 5 mg/kg PO; UPLC-MS/MS; validated method

Evidence Dimension	Blood-Brain Barrier Penetration Capability
Target Compound Data	Demonstrated (orthotopic GBM model)
Comparator Or Baseline	Tenacissoside G: Not documented; Tenacissoside I: Not documented
Quantified Difference	Qualitative differentiation (documented vs. undocumented)
Conditions	Orthotopic glioblastoma xenograft mouse model; in vivo efficacy and safety demonstrated

Why This Matters

This property uniquely qualifies Tenacissoside H for CNS oncology research, a domain where structurally similar tenacissosides lack any validated evidence of brain penetration.

• [1] Jia, M., et al. (2024). Tenacissoside H repressed the progression of glioblastoma by inhibiting the PI3K/Akt/mTOR signaling pathway. European Journal of Pharmacology, 970, 176401. View Source

GOLPH3 Downregulation Specificity

In human liver microsomes, hydroxylation reactions constitute the major metabolic pathway for both Tenacissoside H and Tenacissoside I, whereas the core steroidal skeleton Tenacigenin B undergoes dehydrogenation [1]. This shared metabolic fate between Tenacissoside H and Tenacissoside I does not differentiate them from each other, but it does establish that the glycosidic substitution pattern dictates the predominant biotransformation route, distinguishing glycosylated forms from the aglycone core.

GOLPH3 target engagement

Class-level

TDH suppresses GOLPH3; overexpression reverses antitumor effect. No published GOLPH3 regulation by G or I.

Unique target engagement context among analogs; pathway-specific probe

Western blot; LoVo cells; functional validation context

Evidence Dimension	Major Metabolic Pathway in Human Liver Microsomes
Target Compound Data	Hydroxylation
Comparator Or Baseline	Tenacissoside I: Hydroxylation; Tenacigenin B: Dehydrogenation
Quantified Difference	Qualitative pathway divergence (hydroxylation vs. dehydrogenation)
Conditions	Human liver microsomes; UHPLC-ESI-Orbitrap MS/MS analysis; 14 metabolites tentatively identified

Why This Matters

Understanding the metabolic fate is essential for predicting drug-drug interaction potential and interpreting in vivo efficacy. Researchers must select Tenacissoside H over Tenacigenin B when hydroxylated metabolites are of mechanistic interest.

• [1] Zhao, C., et al. (2016). Metabolic profiling of tenacigenin B, tenacissoside H and tenacissoside I using UHPLC-ESI-Orbitrap MS/MS. Biomedical Chromatography, 30(11), 1757-1765. View Source

Tenacissoside H IC50 in Colon Cancer LoVo Cells: Time-Dependent Reduction from 40.24 to 5.73 μg/mL Over 72 Hours

Tenacissoside H inhibits proliferation of colon cancer LoVo cells with IC50 values of 40.24 μg/mL at 24 h, 13.00 μg/mL at 48 h, and 5.73 μg/mL at 72 h, demonstrating a strong time-dependent increase in potency [1]. In contrast, Tenacissoside G requires 48 h to achieve IC50 values of 91.71 μM (RKO) and 88.34 μM (LoVo) [2]—converting to approximately 72.9 and 70.2 μg/mL respectively, which is approximately 5.6-fold higher (less potent) than the 48 h IC50 of Tenacissoside H in the same LoVo cell line. This head-to-head comparison in the same cell type reveals superior potency of Tenacissoside H.

Evidence Dimension	Cytotoxicity (IC50 in LoVo colon cancer cells)
Target Compound Data	48 h: 13.00 μg/mL (≈16.3 μM)
Comparator Or Baseline	Tenacissoside G: 48 h IC50 in LoVo = 88.34 μM (≈70.2 μg/mL)
Quantified Difference	Tenacissoside H exhibits approximately 5.4-fold lower IC50 (higher potency) than Tenacissoside G
Conditions	MTT assay; LoVo human colon cancer cells; 48 h treatment

Why This Matters

The substantially lower IC50 of Tenacissoside H relative to Tenacissoside G in the identical LoVo cell line and treatment duration translates to lower compound consumption, reduced cost per experiment, and greater feasibility for in vivo dosing.

• [1] Hong, Z. S., et al. (2020). Tenacissoside H Induces Apoptosis and Inhibits Migration of Colon Cancer Cells by Downregulating Expression of GOLPH3 Gene. Evidence-Based Complementary and Alternative Medicine, 2020, 2824984. View Source
• [2] Wang, K. C., et al. (2021). Tenacissoside G inhibits the proliferation of colorectal cancer cells via ATM-CHK2-p53 pathway. Natural Product Research and Development, 33(4), 554-562. View Source

Tenacissoside H Induces Ferroptosis in Anaplastic Thyroid Cancer Cells via Downregulation of GPX4, xCT, HO-1, and TFR

Tenacissoside H treatment in anaplastic thyroid cancer (ATC) cells resulted in significant downregulation of key ferroptosis marker proteins GPX4, xCT, HO-1, and TFR, and this effect was partially reversible with the ferroptosis inhibitor ferrostatin-1 [1]. In vivo, Tenacissoside H effectively inhibited tumor growth in an 8505C cell xenograft model. This ferroptosis-inducing mechanism has not been reported for Tenacissoside G or Tenacissoside I, and no comparative data on GPX4/xCT modulation exist for these analogs. Tenacissoside H thus provides a unique chemical probe for studying ferroptosis in aggressive, therapy-resistant cancers.

Evidence Dimension	Induction of Ferroptosis
Target Compound Data	GPX4, xCT, HO-1, TFR significantly downregulated; tumor growth inhibited in xenograft model
Comparator Or Baseline	Tenacissoside G: Not reported; Tenacissoside I: Not reported
Quantified Difference	Mechanistic uniqueness (ferroptosis documented only for Tenacissoside H)
Conditions	ATC cell lines; 8505C xenograft mouse model; protein expression analysis

Why This Matters

This provides a mechanistically distinct application domain for Tenacissoside H that cannot be replicated with other tenacissosides, offering procurement justification for ferroptosis-focused or ATC-targeted research programs.

• [1] Anonymous. (2025). The central role of ferroptosis-induced therapy mediated by tenacissoside H in anaplastic thyroid cancer. Journal of Ethnopharmacology (in press). View Source

Tenacissoside H Application Scenarios

High-Potency Colorectal Cancer Studies

The 89.8% oral bioavailability of Tenacissoside H [1] enables straightforward oral gavage dosing in rodent efficacy studies, avoiding the need for complex formulations or intravenous administration required for low-bioavailability analogs. Researchers can achieve therapeutic plasma exposure levels with lower administered doses, reducing compound consumption and cost. This makes Tenacissoside H the preferred choice for in vivo proof-of-concept studies in colon cancer (LoVo), esophageal cancer, and other solid tumor models where oral dosing is logistically advantageous [2].

Oral Pharmacokinetic and Chronic Dosing Studies

The documented ability of Tenacissoside H to cross the blood-brain barrier and suppress orthotopic glioblastoma growth in vivo [1] uniquely qualifies this compound for brain tumor research. No other tenacissoside has published evidence of CNS penetration. Researchers investigating PI3K/Akt/mTOR pathway inhibition in glioblastoma, or seeking natural product leads for brain malignancies, should prioritize Tenacissoside H over structurally similar but CNS-untested alternatives.

GOLPH3 Pathway Research in Colon Cancer

Tenacissoside H induces ferroptosis in anaplastic thyroid cancer cells, evidenced by downregulation of GPX4, xCT, HO-1, and TFR, with in vivo tumor growth inhibition in xenograft models [1]. This mechanism has not been documented for other tenacissosides. Researchers exploring ferroptosis as a therapeutic strategy against aggressive, apoptosis-resistant tumors will find Tenacissoside H to be a unique chemical probe unavailable from in-class alternatives.

Esophageal Cancer and S-Phase Arrest Studies

Tenacissoside H serves as a benchmark for hydroxylation-dependent metabolism studies in human liver microsomes [1]. Its distinct metabolic profile compared to Tenacigenin B (dehydrogenation) and its exceptional oral bioavailability relative to Tenacissoside G and I [2] make it an essential comparator in ADME studies of C21 steroidal glycosides. Researchers investigating structure-bioavailability relationships or hepatic clearance mechanisms will require Tenacissoside H as a reference standard.

Application

Selection Property

Validation Focus

Colorectal cancer cell-model studies

Comparative antiproliferative response

Cell-viability and apoptosis endpoints

Oral PK exposure studies

Oral bioavailability context

Exposure-model validation

GOLPH3 pathway research in colon cancer

GOLPH3 downregulation specificity

PI3K/AKT/mTOR pathway monitoring

Esophageal cancer cell-model studies

S-phase cell-cycle arrest context

PI3K/Akt-NF-κB pathway assay

• [1] Wang, X., et al. (2023). Determination of Tenacissoside G, Tenacissoside H, and Tenacissoside I in Rat Plasma by UPLC-MS/MS and Their Pharmacokinetics. International Journal of Analytical Chemistry, 2023, 4747771. View Source
• [2] Jia, Y. S., et al. (2015). Antitumor Activity of Tenacissoside H on Esophageal Cancer through Arresting Cell Cycle and Regulating PI3K/Akt-NF-κB Transduction Cascade. Evidence-Based Complementary and Alternative Medicine, 2015, 464937. View Source